Cas no 1780-40-1 (2,4,5,6-Tetrachloropyrimidine)

• Product Name: 2,4,5,6-Tetrachloropyrimidine
• CAS No: 1780-40-1
• MF: C₄Cl₄N₂
• MW: 217.868196487427
• MDL: MFCD00006062
• CID: 41989
• PubChem ID: 87576996
• Update Time: 2025-06-09

2,4,5,6-Tetrachloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Tetrachloropyrimidine
• 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOTHIOAMIDE
• 2,4,5,6-Tetrachloro-1,3-pyrimidine
• 2,4,5,6-tetrachloro-pyrimidine
• EINECS 217-228-3
• Perchloropyrimidine
• Pyrimidine,tetrachloro
• Tetrachloropyrimidine
• Tetrachlor-pyrimidin
• Pyrimidine,tetrachloro- (8CI,9CI)
• NSC 35123
• Pyrimidine, tetrachloro-
• PYRIMIDINE, 2,4,5,6-TETRACHLORO-
• GVBHCMNXRKOJRH-UHFFFAOYSA-N
• tetrachlorpyrimidin
• NSC35123
• tetrachloro-pyrimidin
• 2,5,6-Tetrachloropyrimidine
• KSC494O5R
• Pyrimidine,4,5,6-tetrachloro-
• AMY42041
• NSC-35123
• Z1269161184
• EN300-6735826
• 5-23-05-00347 (Beilstein Handbook Reference)
• SY005512
• SB60534
• A812338
• AKOS015851187
• AC-10228
• 2,4,5,6-Tetrachloropyrimidine, 97%
• GS-6754
• CHEMBL2000541
• AI3-26568
• T1217
• W-107821
• SCHEMBL218726
• MFCD00006062
• DTXSID4061963
• NS00025871
• 2,5,6-Tetrachloro-1,3-pyrimidine
• CS-W019507
• NCI60_003135
• H10056
• BRN 0145778
• 1780-40-1
• FT-0609778
• DTXCID5035662
• DB-044320
• 217-228-3
• T67410

• MDL： MFCD00006062
• Inchi： 1S/C4Cl4N2/c5-1-2(6)9-4(8)10-3(1)7
• InChI Key： GVBHCMNXRKOJRH-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(N=C1Cl)Cl)Cl
• BRN： 0145778

Computed Properties

• Exact Mass: 215.88200
• Monoisotopic Mass: 215.881559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Beige solid
• Density: 1.7673 (estimate)
• Melting Point: 65.0 to 70.0 deg-C
• Boiling Point: 108-112 ºC (12 mmHg)
• Flash Point: 133.2℃
• PSA: 25.78000
• LogP: 3.09020
• Solubility: Not determined

2,4,5,6-Tetrachloropyrimidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UV9745000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4,5,6-Tetrachloropyrimidine

Comprehensive Guide to 2,4,5,6-Tetrachloropyrimidine (CAS No. 1780-40-1): Properties, Applications, and Industry Insights

2,4,5,6-Tetrachloropyrimidine (CAS No. 1780-40-1) is a halogenated heterocyclic compound widely recognized for its versatility in organic synthesis and specialty chemical applications. This chlorinated pyrimidine derivative features a pyrimidine ring substituted with four chlorine atoms, imparting unique reactivity and stability. Its molecular formula, C₄Cl₄N₂, and molecular weight of 215.87 g/mol make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. The compound's high purity and controlled reactivity have garnered attention in research and industrial sectors, particularly for constructing complex molecular architectures.

Recent trends highlight growing interest in sustainable halogenation methods and green chemistry alternatives, positioning 2,4,5,6-Tetrachloropyrimidine as a subject of innovation. Researchers are exploring its role in catalytic cross-coupling reactions and click chemistry, addressing demands for atom-efficient synthesis. Analytical techniques like HPLC and GC-MS are critical for quality control, ensuring compliance with REACH regulations and GMP standards. The compound's stability under inert atmospheres and compatibility with common organic solvents (e.g., DCM, THF) further enhance its utility.

In pharmaceutical applications, 2,4,5,6-Tetrachloropyrimidine serves as a precursor for antiviral agents and kinase inhibitors, aligning with the surge in targeted drug discovery. Its ability to undergo selective nucleophilic substitution enables the synthesis of functionalized pyrimidines, a key motif in biologically active compounds. The agrochemical industry leverages this compound to develop crop protection agents, responding to global needs for high-efficiency pesticides with reduced environmental impact.

From a commercial perspective, suppliers emphasize custom synthesis and bulk-scale production capabilities to meet diverse requirements. Storage recommendations typically include ambient temperature conditions in airtight containers, with precautions to avoid moisture. Safety data sheets (SDS) provide detailed handling protocols, though the compound is not classified under hazardous categories when used appropriately.

Emerging research explores 2,4,5,6-Tetrachloropyrimidine in advanced material science, including organic electronics and metal-organic frameworks (MOFs). Its electron-deficient core facilitates π-stacking interactions, relevant for designing conductive polymers. These applications resonate with the increasing focus on renewable energy technologies and smart materials.

For laboratories and manufacturers, sourcing high-quality 1780-40-1 requires verification of certificates of analysis (CoA) and supplier reliability. Key search queries such as "2,4,5,6-Tetrachloropyrimidine synthesis protocol" or "CAS 1780-40-1 suppliers" reflect user priorities. The compound's patent landscape reveals ongoing innovations, particularly in process optimization and derivative development.

In summary, 2,4,5,6-Tetrachloropyrimidine (CAS No. 1780-40-1) remains a cornerstone in synthetic chemistry, bridging academic research and industrial applications. Its adaptability to evolving green chemistry principles and technological demands ensures sustained relevance across multiple disciplines.